4-(3,4-difluorophenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-cycloheptyl-1-ethylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H32ClN5O3S/c1-2-28-17-21(22(30)25-19-9-5-3-4-6-10-19)23(26-28)33(31,32)29-14-12-27(13-15-29)20-11-7-8-18(24)16-20/h7-8,11,16-17,19H,2-6,9-10,12-15H2,1H3,(H,25,30)
• InChI Key: YWFMKKYOECNPQL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)S(=O)(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C(=O)NC4CCCCCC4
• Molecular Formula: C23H32ClN5O3S
• Molecular Weight: 494.1 g/mol

Description

The compound “4-(3,4-difluorophenyl)-6-methyl-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide” is a complex organic molecule. It contains a benzothiazine ring, which is a type of heterocyclic compound. Heterocycles are a class of organic compounds that contain a ring structure made up of at least two different elements. In this case, the benzothiazine ring contains carbon, nitrogen, and sulfur atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazine ring, with the difluorophenyl, methyl, and carbonitrile groups attached at specific positions. The exact structure would depend on the specific locations of these groups on the benzothiazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the benzothiazine ring, the difluorophenyl and methyl groups, and the carbonitrile group.

Scientific Research Applications

Antibacterial Agents

• Piperazine derivatives have been investigated for their antibacterial properties. .

Anti-HIV Agents

• Given the structural diversity of piperazine-containing compounds, this compound might be explored as a potential anti-HIV agent. .

Antitubercular Activity

• The compound’s structure suggests it could be modified to create derivatives with antitubercular properties. .

Antifungal Compounds

• Piperazine-based derivatives have been studied as antifungal agents. .

Neurological Disorders

• Piperazine-containing compounds have been explored for their potential in treating neurological disorders like Parkinson’s and Alzheimer’s disease. .

Psychoactive Substances

• Although not a traditional application in scientific research, the piperazine ring is also found in psychoactive substances used recreationally. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, compounds containing carbonitrile groups can be toxic, and appropriate safety precautions should be taken when handling such compounds.

Future Directions

The future directions for research on this compound would depend on its intended use. If it were a drug, future research might focus on optimizing its structure for better activity, studying its mechanism of action, or testing its efficacy in clinical trials.